N-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide

Specification

• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: N-(4-hydroxy-1,1-dioxothiolan-3-yl)-2-methylpropanamide
• Standard InChI: InChI=1S/C8H15NO4S/c1-5(2)8(11)9-6-3-14(12,13)4-7(6)10/h5-7,10H,3-4H2,1-2H3,(H,9,11)
• Standard InChI Key: WWHJBZLZJRGCCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CS(=O)(=O)CC1O

Introduction

Structural Characteristics and Molecular Properties

Core Structural Features

N-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide consists of a thiolane ring (a five-membered sulfur heterocycle) substituted with hydroxyl (-OH) and sulfone (-SO₂-) groups at the 1 and 4 positions, respectively. The 3-position of the thiolane is linked to a 2-methylpropanamide group via a nitrogen atom (Fig. 1). This configuration introduces steric and electronic effects that influence the compound’s reactivity.

Key structural attributes:

• Thiolane ring: The sulfur atom in the ring contributes to electron-deficient characteristics, enhancing susceptibility to nucleophilic attack.

• Sulfone group: The 1,1-dioxo moiety increases ring strain and polarity, potentially improving solubility in polar solvents.

• Hydroxyl group: The 4-hydroxy substituent enables hydrogen bonding, affecting crystallization and intermolecular interactions.

• 2-methylpropanamide side chain: The branched alkyl group introduces steric hindrance, which may modulate biological activity by limiting rotational freedom.

Spectroscopic and Computational Data

While experimental spectral data (e.g., NMR, IR) remain unpublished, computational predictions based on analogous sulfone-containing thiolanes suggest:

• ¹H NMR: Peaks near δ 1.2–1.4 ppm (methyl groups), δ 3.5–4.0 ppm (thiolane protons adjacent to sulfone), and δ 6.8–7.2 ppm (amide NH).

• IR: Strong absorption bands at ~1150 cm⁻¹ (S=O stretching) and ~1650 cm⁻¹ (amide C=O).

Property	Value
Molecular formula	C₈H₁₅NO₄S
Molecular weight	221.28 g/mol
IUPAC name	N-(4-hydroxy-1,1-dioxothiolan-3-yl)-2-methylpropanamide
Canonical SMILES	CC(C)C(=O)NC1CS(=O)(=O)CC1O

Synthesis and Manufacturing

Synthetic Pathways

The compound is synthesized through a multi-step process involving thiolane ring functionalization and amide coupling (Fig. 2):

• Thiolane precursor preparation: Oxidation of tetrahydrothiophene derivatives to form 1,1-dioxothiolane.

• Hydroxylation: Selective hydroxylation at the 4-position using oxidizing agents like hydrogen peroxide.

• Amide formation: Reaction of the hydroxylated thiolane with 2-methylpropanoyl chloride in the presence of a base (e.g., triethylamine).

Critical reaction parameters:

• Temperature: 0–25°C for amide coupling to minimize side reactions.

• Solvent: Polar aprotic solvents (e.g., dichloromethane, acetonitrile) enhance sulfone stability.

• Purification: Column chromatography or recrystallization from ethanol/water mixtures.

Yield Optimization Challenges

• Steric hindrance: The bulky 2-methylpropanoyl group reduces coupling efficiency, necessitating excess acyl chloride.

• Sulfone stability: Prolonged exposure to acidic conditions may degrade the thiolane ring, requiring pH-controlled environments.

Chemical Reactivity and Functionalization

Hydrolysis and Degradation

The compound undergoes pH-dependent hydrolysis:

• Acidic conditions: Cleavage of the amide bond generates 2-methylpropanoic acid and 4-hydroxy-1,1-dioxothiolan-3-amine.

• Basic conditions: Sulfone group stability decreases, leading to ring-opening reactions.

Amidation and Cross-Coupling

The primary amine on the thiolane ring (post-hydrolysis) serves as a site for further functionalization:

• Schiff base formation: Reactivity with aldehydes/ketones to form imines.

• Metal-catalyzed coupling: Suzuki-Miyaura reactions enable aryl group introduction at the 3-position.

Future Research Directions

Target Identification Studies

• Proteomic profiling: Identify protein targets using affinity chromatography and mass spectrometry.

• Molecular docking: Predict binding modes with kinases or proteases.

Synthetic Methodology Improvements

• Flow chemistry: Continuous-flow systems to enhance yield and reduce degradation.

• Biocatalytic approaches: Enzymatic amidation for greener synthesis.